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Compound of Interest

Compound Name: Lsd1-IN-5

Cat. No.: B12422971 Get Quote

Essential Safety and Handling Guide for Lsd1-
IN-5
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of the potent and reversible LSD1 inhibitor, Lsd1-IN-
5.

This document provides critical safety and logistical information to ensure the safe and effective

use of Lsd1-IN-5 in a laboratory setting. Adherence to these guidelines is essential for

minimizing risks and ensuring the integrity of your research.

Chemical and Physical Properties
A summary of the key quantitative data for Lsd1-IN-5 is presented below for easy reference.
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Property Value Source

Molecular Formula C₁₅H₁₃BrN₂O₃ [1]

Molecular Weight 349.18 g/mol [1]

CAS Number 2035912-55-9 [1][2]

IC₅₀ 121 nM [1][2][3]

Appearance Crystalline solid [4]

Storage (Lyophilized) -20°C, desiccated [1]

Stability (Lyophilized) 36 months [1]

Storage (In Solution) -20°C [1]

Stability (In Solution) Use within 1 month [1]

Personal Protective Equipment (PPE) and Handling
Given that the toxicological properties of Lsd1-IN-5 have not been thoroughly investigated, it

should be handled as a potentially hazardous substance.[5] The following PPE and handling

procedures are mandatory to minimize exposure.

Recommended Personal Protective Equipment:
Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves

for tears or punctures before use and change them frequently.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at

all times when handling Lsd1-IN-5.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashes or aerosol generation, consider a chemically resistant gown.

Respiratory Protection: If working with the powdered form for extended periods or if there is

a risk of aerosolization, a NIOSH-approved respirator may be necessary. All work with the

solid compound should be performed in a well-ventilated area, preferably a chemical fume

hood.
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Safe Handling Procedures:
Avoid Contact: Do not allow the compound to come into contact with the skin, eyes, or

clothing.[4]

Avoid Inhalation: Avoid breathing dust or aerosols.[6] Handle the solid form in a chemical

fume hood.

Good Laboratory Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands

thoroughly after handling Lsd1-IN-5, even if gloves were worn.[7]

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[6]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation develops.[6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[6]

Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious. Do

not induce vomiting. Call a physician or poison control center immediately.[6]

Disposal Plan
All waste containing Lsd1-IN-5 must be treated as hazardous chemical waste.

Solid Waste: Collect any solid waste, including empty containers and contaminated

consumables (e.g., pipette tips, gloves), in a designated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all solutions containing Lsd1-IN-5 in a separate, sealed, and clearly

labeled hazardous waste container.
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Disposal Method: Dispose of all hazardous waste through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations. Do not

dispose of Lsd1-IN-5 down the drain or in the regular trash.[5]

Experimental Workflow
The following diagram illustrates a typical in vitro experimental workflow for assessing the

inhibitory activity of Lsd1-IN-5.
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In Vitro Experimental Workflow for Lsd1-IN-5

Preparation

Assay Execution

Detection & Analysis

Prepare Lsd1-IN-5 Stock Solution

Perform Serial Dilutions of Lsd1-IN-5

Prepare Assay Reagents (Enzyme, Substrate, Buffers)

Add LSD1 Enzyme to Assay Plate

Pre-incubate Enzyme with Lsd1-IN-5

Add Substrate to Initiate Reaction

Incubate at Controlled Temperature

Stop Reaction (if necessary)

Read Plate (e.g., Fluorescence, Luminescence)

Analyze Data and Calculate IC50

Click to download full resolution via product page

Caption: Workflow for determining the in vitro inhibitory activity of Lsd1-IN-5.
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This guide is intended to provide essential safety and handling information. Researchers

should always consult their institution's specific safety protocols and exercise caution when

working with any research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. adooq.com [adooq.com]

2. medchemexpress.com [medchemexpress.com]

3. medchemexpress.com [medchemexpress.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. LSD1-IN-11p|2101951-67-9|MSDS [dcchemicals.com]

7. LSD1-IN-23|MSDS [dcchemicals.com]

To cite this document: BenchChem. [Personal protective equipment for handling Lsd1-IN-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422971#personal-protective-equipment-for-
handling-lsd1-in-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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